Cas no 405170-93-6 (2-nitro-4-(thiophen-2-yl)aniline)

• Product Name: 2-nitro-4-(thiophen-2-yl)aniline
• CAS No: 405170-93-6
• MF: C₁₀H₈N₂O₂S
• MW: 220.247720718384
• MDL: MFCD27950461
• CID: 3359023
• PubChem ID: 22664831
• Update Time: 2025-05-22

2-nitro-4-(thiophen-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 2-NITRO-4-(2-THIENYL)-
• 2-Nitro-4-(thiophen-2-yl)aniline
• EN300-262723
• SCHEMBL651066
• 2-Nitro-4-(2-thienyl)benzenamine
• 2-Nitro-4-(2-thienyl)phenylamine
• 2-nitro-4-thiophen-2-ylaniline
• 405170-93-6
• 4-thienyl-2-nitroaniline
• A1-13179
• FRA17093
• 2-nitro -4-(2-thienyl)phenylamine
• YAYYYILNXVGFEZ-UHFFFAOYSA-N
• DB-203462
• 2-Nitro4-(2-thienyl)phenylamine
• 2-nitro-4-(thiophen-2-yl)aniline

• MDL： MFCD27950461
• Inchi： 1S/C10H8N2O2S/c11-8-4-3-7(6-9(8)12(13)14)10-2-1-5-15-10/h1-6H,11H2
• InChI Key： YAYYYILNXVGFEZ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2SC=CC=2)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 220.03064868Da
• Monoisotopic Mass: 220.03064868Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-nitro-4-(thiophen-2-yl)aniline

Research Briefing on 2-Nitro-4-(thiophen-2-yl)aniline (CAS: 405170-93-6) in Chemical Biology and Pharmaceutical Applications

The compound 2-nitro-4-(thiophen-2-yl)aniline (CAS: 405170-93-6) has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic aromatic amine combines a nitro-substituted aniline moiety with a thiophene ring, creating a versatile scaffold for drug discovery. Recent studies have explored its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

Structural analysis reveals that the electron-withdrawing nitro group and electron-donating thiophene ring create an interesting electronic distribution that influences the compound's reactivity and binding properties. Computational chemistry studies published in 2023 demonstrated that this molecular architecture allows for favorable interactions with various biological targets, including ATP-binding sites of protein kinases. The planar structure facilitates π-π stacking interactions, while the nitro group participates in hydrogen bonding networks critical for target engagement.

In synthetic chemistry applications, researchers have utilized 405170-93-6 as a building block for more complex pharmaceutical compounds. A 2024 study in the Journal of Medicinal Chemistry reported its successful incorporation into novel tyrosine kinase inhibitors showing promise against resistant cancer cell lines. The compound's synthetic versatility was highlighted by its ability to undergo selective reduction of the nitro group while preserving the thiophene functionality, enabling diverse derivatization pathways.

Biological evaluations have revealed interesting pharmacological properties. Recent in vitro studies demonstrated that derivatives of 2-nitro-4-(thiophen-2-yl)aniline exhibit moderate antimicrobial activity against Gram-positive pathogens, with MIC values ranging from 8-32 μg/mL. Molecular docking studies suggest this activity may stem from interference with bacterial cell wall biosynthesis enzymes. Additionally, preliminary cytotoxicity screening indicates selective activity against certain cancer cell lines, particularly those with overexpression of epidermal growth factor receptors.

The safety profile and pharmacokinetic properties of this compound class are currently under investigation. A 2023 ADMET prediction study published in Chemical Research in Toxicology suggested favorable metabolic stability but noted potential hepatotoxicity concerns at higher concentrations that warrant further experimental validation. Researchers are particularly interested in optimizing the scaffold to improve solubility while maintaining its biological activity.

Future research directions include exploring structure-activity relationships through systematic modification of both the nitro and thiophene moieties, as well as investigating the compound's potential as a photoactivatable probe in chemical biology applications. The unique electronic properties of 405170-93-6 make it a promising candidate for developing targeted therapies with novel mechanisms of action, particularly in oncology and infectious disease treatment.